Cas no 2172256-34-5 (1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172256-34-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 6109354
• PubChem ID: 165733541
• Update Time: 2025-05-21

1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172256-34-5
• EN300-1610551
• 1-[(4-hydroxyphenyl)methyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C13H15N3O2/c1-9(2)13-12(8-17)14-15-16(13)7-10-3-5-11(18)6-4-10/h3-6,8-9,18H,7H2,1-2H3
• InChI Key： GHYHKIKMLZPXSA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)C)N(CC2C=CC(=CC=2)O)N=N1

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Additional information on 1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

1-(4-Hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde: A Comprehensive Overview

The compound 1-(4-hydroxyphenyl)methyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2172256-34-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a hydroxyphenyl group, a methyl substituent, and a propan-2-yl group attached to a 1H-1,2,3-triazole ring system. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

Recent studies have highlighted the importance of triazole-containing compounds in various chemical reactions. The triazole ring in this compound is particularly significant due to its ability to act as a coordinating ligand in metal complexes. This property has led to its exploration in the development of homogeneous catalysts for organic transformations. For instance, researchers have utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential in synthesizing complex organic molecules with high efficiency.

The hydroxyphenyl group in the molecule introduces additional functionality, such as hydrogen bonding capabilities and potential aromatic interactions. This feature has been leveraged in the design of bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them promising candidates for pharmaceutical applications.

In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry approaches. The use of copper catalysts in azide–alkyne cycloaddition reactions has proven to be an efficient route for constructing the triazole core. This method not only ensures high yields but also allows for precise control over the substituents on the triazole ring.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help validate the synthetic procedures employed.

Looking ahead, the versatility of this compound suggests that it will continue to play a pivotal role in chemical research. Its ability to serve as both a ligand and a functionalized building block positions it at the forefront of efforts to develop novel materials and therapeutic agents.